Cas no 313373-37-4 (N-4-chloro-2-(2-chlorobenzoyl)phenyladamantane-1-carboxamide)

• Product Name: N-4-chloro-2-(2-chlorobenzoyl)phenyladamantane-1-carboxamide
• CAS No: 313373-37-4
• MF: C₂₄H₂₃Cl₂NO₂
• MW: 428.350924730301
• CID: 6494475
• PubChem ID: 4022774
• Update Time: 2025-05-20

N-4-chloro-2-(2-chlorobenzoyl)phenyladamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-chloro-2-(2-chlorobenzoyl)phenyladamantane-1-carboxamide
• SR-01000391897-1
• 313373-37-4
• N-[4-Chloro-2-(2-chlorobenzoyl)phenyl]tricyclo[3.3.1.13,7]decane-1-carboxamide
• Tricyclo[3.3.1.13,7]decane-1-carboxamide, N-[4-chloro-2-(2-chlorobenzoyl)phenyl]-
• F0451-0563
• DTXSID801136925
• Oprea1_001116
• SR-01000391897
• AKOS001592591
• N-[4-chloro-2-(2-chlorobenzoyl)phenyl]adamantane-1-carboxamide
• N-(4-chloro-2-(2-chlorobenzoyl)phenyl)adamantane-1-carboxamide

• Inchi： 1S/C24H23Cl2NO2/c25-17-5-6-21(19(10-17)22(28)18-3-1-2-4-20(18)26)27-23(29)24-11-14-7-15(12-24)9-16(8-14)13-24/h1-6,10,14-16H,7-9,11-13H2,(H,27,29)
• InChI Key： QSNDUTLLFIWFBZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C(C2C=CC=CC=2Cl)=O)=C1)NC(C12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 427.1105844g/mol
• Monoisotopic Mass: 427.1105844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 46.2Ų

Additional information on N-4-chloro-2-(2-chlorobenzoyl)phenyladamantane-1-carboxamide

Professional Introduction to N-4-chloro-2-(2-chlorobenzoyl)phenyladamantane-1-carboxamide (CAS No. 313373-37-4)

N-4-chloro-2-(2-chlorobenzoyl)phenyladamantane-1-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, with the CAS number 313373-37-4, represents a unique molecular architecture that combines the rigidity of an adamantane core with the functional diversity of chlorinated aromatic and amide groups. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel therapeutic agents targeting complex biological pathways.

The central scaffold of N-4-chloro-2-(2-chlorobenzoyl)phenyladamantane-1-carboxamide is characterized by the presence of an adamantane group, which is known for its exceptional stability and resistance to metabolic degradation. This property is particularly advantageous in drug design, as it can enhance the bioavailability and prolong the half-life of therapeutic molecules. The adamantane moiety also provides a hydrophobic core, which can improve the interaction of the compound with biological targets, thereby increasing its efficacy.

In addition to the adamantane core, the molecule incorporates several key functional groups that contribute to its pharmacological potential. The presence of 4-chloro and 2-chlorobenzoyl substituents on the phenyl ring introduces electrophilic centers that can engage in various chemical reactions, such as nucleophilic substitution or coordination with metal ions. These reactive sites are crucial for designing molecules that can interact selectively with biological targets, such as enzymes or receptors.

The amide group at the 1-position of the adamantane ring further enhances the versatility of this compound. Amides are well-known for their ability to form hydrogen bonds, which can improve binding affinity and stability in biological systems. Additionally, amide linkages are frequently found in biologically active molecules, suggesting that N-4-chloro-2-(2-chlorobenzoyl)phenyladamantane-1-carboxamide may exhibit favorable pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of this compound more effectively. By leveraging these tools, scientists have been able to predict the binding modes of N-4-chloro-2-(2-chlorobenzoyl)phenyladamantane-1-carboxamide with various biological targets, providing valuable insights into its mechanism of action. These studies have highlighted its potential as an inhibitor of enzymes involved in cancer metabolism and inflammation pathways.

The synthesis of N-4-chloro-2-(2-chlorobenzoyl)phenyladamantane-1-carboxamide presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in constructing the desired molecular framework efficiently.

One of the most exciting areas of research involving N-4-chloro-2-(2-chlorobenzoyl)phenyladamantane-1-carboxamide is its application in developing novel anticancer agents. Studies have demonstrated that Adamantanes derivatives can modulate multiple signaling pathways involved in tumor growth and progression. The chlorinated aromatic groups on this compound are particularly interesting as they can serve as anchors for further derivatization, allowing for the creation of libraries of analogs with tailored pharmacological properties.

Another promising application is in the field of anti-inflammatory drug development. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. The structural features of N-4-chloro-2-(2-chlorobenzoyl)phenyladamantane-1-carboxamide make it a potential lead compound for designing molecules that can selectively inhibit inflammatory cytokines and enzymes.

The role of computational modeling in optimizing the pharmacological properties of this compound cannot be overstated. By integrating experimental data with computational predictions, researchers can refine their understanding of how structural modifications affect biological activity. This approach has led to several high-throughput virtual screening campaigns aimed at identifying new derivatives with enhanced potency and selectivity.

In conclusion, N-4-chloro-2-(2-chlorobenzoyl)phenyladamantane-1-carboxamide (CAS No. 313373-37-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features offer a rich foundation for developing novel therapeutic agents with applications ranging from oncology to inflammation management. As research continues to uncover new insights into its pharmacological potential, this compound is poised to play a crucial role in future drug discovery efforts.